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Compound of Interest

1-(4-(4-
Compound Name:

Bromophenoxy)phenyl)ethanone

cat. No.: B1311913

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
the chemical compound 1-(4-(4-bromophenoxy)phenyl)ethanone. The information is
compiled from various scientific and chemical data sources to support research, development,
and quality control activities.

Compound Identification

Identifier Value

Chemical Name 1-(4-(4-Bromophenoxy)phenyl)ethanone

4'-(4-Bromophenoxy)acetophenone, 1-Acetyl-4-

Synonyms
(4-bromophenoxy)benzene
CAS Number 54916-27-7
Molecular Formula C14H11BrO2
Molecular Weight 291.14 g/mol
Appearance Pale yellow crystals

Physical Properties Summary

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1311913?utm_src=pdf-interest
https://www.benchchem.com/product/b1311913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The following table summarizes the key physical properties of 1-(4-(4-
bromophenoxy)phenyl)ethanone.

Property Value Notes

The range suggests the typical

Melting Point 69-75 °C purity available for this
compound.

Boiling Point 378.0+£22.0°C At a pressure of 760 mmHg.

Density 1.4+0.1 g/cm3

This compound is expected to

have low solubility in polar
Solubility solvents like water and higher

solubility in non-polar organic

solvents.

Experimental Protocols

The following are detailed methodologies for determining the key physical properties of 1-(4-(4-
bromophenoxy)phenyl)ethanone.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
typically signifies a high-purity compound, whereas a broad melting range often indicates the
presence of impurities.

Principle: A small, finely powdered sample of the compound is heated at a controlled rate in a
capillary tube. The temperatures at which the substance begins to liquefy and at which it
becomes completely liquid are recorded as the melting range.

Apparatus:
e Melting point apparatus (e.g., Mel-Temp or similar digital device)

e Glass capillary tubes (sealed at one end)
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e Spatula
e Mortar and pestle (if the sample is not already a fine powder)
Procedure:

o Sample Preparation: Ensure the sample of 1-(4-(4-bromophenoxy)phenyl)ethanone is
completely dry. If necessary, gently grind the pale yellow crystals into a fine powder using a
mortar and pestle.

o Capillary Tube Packing: Press the open end of a capillary tube into the powdered sample,
forcing a small amount of the compound into the tube. Invert the tube and tap it gently on a
hard surface to pack the sample into the sealed end. The packed sample should be
approximately 2-3 mm high.

o Apparatus Setup: Place the packed capillary tube into the heating block of the melting point
apparatus.

» Rapid Heating (Optional): If the approximate melting point is unknown, perform a rapid
heating run (10-20 °C/min) to get a rough estimate.

e Accurate Measurement: For a precise measurement, set the heating rate to a slow and
steady 1-2 °C per minute, starting from a temperature about 15-20 °C below the expected
melting point.

o Observation and Recording: Observe the sample through the magnifying eyepiece. Record
the temperature at which the first drop of liquid appears (T1). Continue heating at the same
rate and record the temperature at which the last solid crystal melts (T2). The melting range
is reported as T1 - T2.

Solubility Determination (Qualitative)

Understanding the solubility of a compound is essential for its purification, formulation, and in
designing reaction conditions.

Principle: The solubility of a solute in a solvent is determined by observing whether a
homogeneous solution forms when the solute is mixed with the solvent. The principle of "like
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dissolves like" is a useful guideline, where non-polar compounds tend to dissolve in non-polar
solvents and polar compounds in polar solvents.

Apparatus:

Small test tubes

Graduated pipettes or cylinders

Spatula

Vortex mixer (optional)
Procedure:

e Solvent Selection: Choose a range of solvents with varying polarities. For 1-(4-(4-
bromophenoxy)phenyl)ethanone, suitable test solvents would include water (highly polar),
ethanol (polar), and a non-polar organic solvent such as toluene or dichloromethane.

o Sample Preparation: In separate, labeled test tubes, place a small, pre-weighed amount of
the compound (e.g., 10 mg).

e Solvent Addition: Add a measured volume of the first solvent (e.g., 1 mL) to the
corresponding test tube.

e Mixing: Agitate the mixture vigorously for 1-2 minutes. A vortex mixer can be used to ensure
thorough mixing.

e Observation: Observe the mixture against a well-lit background.
o Soluble: The solid completely dissolves, and the resulting solution is clear.
o Partially Soluble: Some of the solid dissolves, but undissolved particles remain.
o Insoluble: The solid does not appear to dissolve at all.

o Repeat: Repeat steps 3-5 for each selected solvent. Record the observations for each
solvent.
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Visualizations
Workflow for Physical and Chemical Characterization

The following diagram illustrates a logical workflow for the comprehensive characterization of a
chemical compound like 1-(4-(4-bromophenoxy)phenyl)ethanone.
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Figure 1. Characterization Workflow
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Caption: A logical workflow for the physical and chemical characterization of a compound.
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 To cite this document: BenchChem. [Technical Guide: Physical Properties of 1-(4-(4-
Bromophenoxy)phenyl)ethanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311913#1-4-4-bromophenoxy-phenyl-ethanone-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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